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Compound of Interest

Compound Name: Nitron

Cat. No.: B147327 Get Quote

An In-depth Technical Guide to the Safety and Handling of Nitron Powder

This guide provides comprehensive safety and handling information for Nitron powder,

intended for researchers, scientists, and drug development professionals. The information is

compiled from material safety data sheets (MSDS) and chemical supplier data.

Chemical and Physical Properties
Nitron (CAS No. 2218-94-2) is a gravimetric reagent used for the determination of nitrate.[1]

Understanding its physical and chemical properties is fundamental to its safe handling in a

laboratory setting.
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Property Value Source(s)

CAS Number 2218-94-2 [1][2][3][4]

Molecular Formula C₂₀H₁₆N₄ [1][2][3][5]

Molecular Weight 312.36 g/mol [5]

Appearance
Lemon yellow to brown

crystalline powder
[1][2][4]

Melting Point 187-190 °C (decomposes) [1][2][3]

Solubility Negligible in water [1]

Stability

Stable under normal

conditions; sensitive to air and

light

[1][3][4][5]

Hazard Identification and Toxicology
The toxicological properties of Nitron have not been fully investigated.[4][5] Therefore, it should

be handled with caution, assuming it may be hazardous.

Potential Health Effects:[4]

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May cause irritation of the digestive tract.

Toxicological Data Summary:

Acute Toxicity: No acute toxicity information is available for this product.[5] LD50/LC50 data

are not available.[4]
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Carcinogenicity: Not listed as a carcinogen by the International Agency for Research on

Cancer (IARC), National Toxicology Program (NTP), Occupational Safety and Health

Administration (OSHA), or California Proposition 65.[4][5]

Sensitization: No sensitizing effects are known.[6]

Experimental Protocols: Safe Handling Procedures
While specific experimental protocols for toxicity testing are not available, a standardized

laboratory workflow must be followed to minimize exposure and ensure safety.

3.1 Personal Protective Equipment (PPE)

A risk assessment should precede any handling of Nitron powder. The following PPE is

recommended:

PPE Type Specification Source(s)

Eye/Face Protection

Chemical safety goggles or

glasses with side shields

conforming to OSHA or EN166

standards.

[4][5]

Skin Protection

Chemically resistant gloves

(e.g., nitrile) and a lab coat or

protective clothing.

[4][5]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust is

generated, use a

NIOSH/MSHA-approved

particulate respirator.

[5][7]

3.2 Engineering Controls

Ventilation: Always handle Nitron powder in a well-ventilated area. A chemical fume hood is

recommended, especially for procedures that may generate dust.[7]
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Safety Equipment: An eye wash station and safety shower should be readily accessible in

the work area.[7]

3.3 Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[4][5] Prevent dust generation and

accumulation.[7] Do not breathe dust.[4][5][7] Keep away from incompatible materials such

as strong oxidizing agents.[4][5]

Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed

and protected from direct sunlight and air.[4][5]

Visualized Workflows and Relationships
The following diagrams illustrate key safety workflows and logical relationships for handling

Nitron powder.
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Caption: Standard laboratory workflow for safely handling Nitron powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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